Cas no 1058225-52-7 (tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate)

tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate structure
1058225-52-7 structure
Product Name:tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate
CAS No:1058225-52-7
MF:C13H15IN2O2
MW:358.174875497818
CID:3167837
PubChem ID:84819983
Update Time:2025-04-21

tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • GK776EQ5YR
    • 1H-Benzimidazole-1-carboxylic acid, 2-(iodomethyl)-, 1,1-dimethylethyl ester
    • tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate
    • 1,1-Dimethylethyl 2-(iodomethyl)-1H-benzimidazole-1-carboxylate
    • SCHEMBL21651845
    • 1058225-52-7
    • tert-Butyl 2-(iodomethyl)benzimidazole-1-carboxylate
    • tert-Butyl2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate
    • tert-butyl 2-(iodomethyl)-1H-1,3-benzodiazole-1-carboxylate
    • Inchi: 1S/C13H15IN2O2/c1-13(2,3)18-12(17)16-10-7-5-4-6-9(10)15-11(16)8-14/h4-7H,8H2,1-3H3
    • InChI Key: NOMWBZZQJMSOSC-UHFFFAOYSA-N
    • SMILES: ICC1=NC2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 358.01783Da
  • Monoisotopic Mass: 358.01783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.1Ų

tert-Butyl 2-(iodomethyl)-1H-benzo[d]imidazole-1-carboxylate Pricemore >>

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